Cas no 1804338-12-2 (3-Hydroxy-6-iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine)

• Product Name: 3-Hydroxy-6-iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine
• CAS No: 1804338-12-2
• MF: C₇H₂F₆INO₂
• MW: 372.991175174713
• CID: 4815074
• Update Time: 2025-07-02

3-Hydroxy-6-iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-6-iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2F6INO2/c8-6(9,10)2-1-3(14)15-5(4(2)16)17-7(11,12)13/h1,16H
• InChI Key： LMLMPSZLCJMWFC-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)(F)F)=C(C(=N1)OC(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 270
• XLogP3: 3.6
• Topological Polar Surface Area: 42.4

Additional information on 3-Hydroxy-6-iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

Introduction to 3-Hydroxy-6-iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS No. 1804338-12-2)

3-Hydroxy-6-iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine, identified by its CAS number 1804338-12-2, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, a structural motif widely recognized for its biological activity and utility in drug development. The presence of multiple functional groups, including hydroxyl, iodo, trifluoromethoxy, and trifluoromethyl substituents, endows it with unique chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for therapeutic applications.

The structural framework of 3-Hydroxy-6-iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine incorporates several key features that contribute to its reactivity and functionality. The hydroxyl group at the 3-position introduces a site for further derivatization, while the iodo substituent at the 6-position serves as a versatile handle for cross-coupling reactions, such as Suzuki or Stille couplings, which are commonly employed in constructing more complex molecular architectures. Additionally, the trifluoromethoxy and trifluoromethyl groups at the 2- and 4-positions, respectively, enhance the lipophilicity and metabolic stability of the compound, making it an attractive scaffold for drug-like molecules.

In recent years, there has been growing interest in pyridine derivatives as pharmacophores due to their broad spectrum of biological activities. Studies have demonstrated that pyridine-based compounds exhibit efficacy in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The specific arrangement of substituents in 3-Hydroxy-6-iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine makes it a promising candidate for further exploration in these fields. For instance, the combination of electron-withdrawing and electron-donating groups can modulate the electronic properties of the pyridine ring, influencing its interactions with biological targets.

One of the most compelling aspects of this compound is its potential utility in fragment-based drug discovery. Fragment-based approaches rely on identifying small molecular fragments that bind to biological targets with high affinity. These fragments can then be optimized through iterative chemical modifications to develop lead compounds. The structural complexity of 3-Hydroxy-6-iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine makes it an excellent starting point for such endeavors. Its multifunctional nature allows chemists to explore diverse chemical space while maintaining a strong connection to the parent scaffold.

Recent advancements in computational chemistry have further enhanced the utility of 3-Hydroxy-6-iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine in drug design. Molecular modeling techniques can predict how this compound interacts with biological targets at the atomic level, providing insights into its binding mode and potential side effects. These predictions are invaluable for guiding synthetic efforts and optimizing lead compounds before they enter preclinical testing. The integration of experimental data with computational models has become a cornerstone of modern drug discovery, and compounds like 3-Hydroxy-6-iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine are often used as reference points in these studies.

The synthesis of 3-Hydroxy-6-iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups requires careful planning to ensure regioselectivity and yield optimization. However, modern synthetic methodologies have made it possible to construct such complex molecules with increasing efficiency. For example, transition-metal-catalyzed cross-coupling reactions have revolutionized the way we build carbon-carbon bonds, enabling chemists to assemble intricate molecular frameworks from simpler precursors.

One particularly noteworthy application of this compound is in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently implicated in diseases such as cancer. Inhibiting kinase activity has become a major focus of drug development efforts over the past few decades. The structural features of 3-Hydroxy-6-iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine make it a promising scaffold for designing kinase inhibitors due to its ability to mimic natural substrates and interact with key residues within the kinase active site.

Another area where this compound shows promise is in the treatment of infectious diseases. Microorganisms have evolved sophisticated mechanisms to evade host defenses, making them challenging targets for drug discovery. However, novel chemical entities like 3-Hydroxy-6-iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine offer new opportunities for developing effective treatments against bacterial, viral, and fungal infections. By targeting essential biological processes within these pathogens, such compounds can disrupt their growth and survival mechanisms.

The role of 3-Hydroxy-6-iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine in material science is also worth mentioning. Beyond its pharmaceutical applications, this compound can serve as a building block for advanced materials with unique properties. For example, its ability to form coordination complexes with metal ions makes it useful in designing metal organic frameworks (MOFs), which have applications in catalysis, gas storage, and separation technologies.

In conclusion,3-Hydroxy-6-iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS No. 1804338-12) is a versatile compound with significant potential across multiple disciplines. Its unique structural features make it an attractive intermediate for synthetic chemistry and a promising candidate for therapeutic applications in oncology、inflammation、and infectious diseases。 As research continues to uncover new biological targets and synthetic methodologies，the importance of compounds like this one is only expected to grow。